(5Z)-5-[[5-(1H-benzimidazol-2-ylsulfanyl)furan-2-yl]methylidene]-2-(3,4-dimethylanilino)-1,3-thiazol-4-one

• Molecular Formula: C23H18N4O2S2
• Molecular Weight: 446.5 g/mol
• IUPAC Name: (5Z)-5-[[5-(1H-benzimidazol-2-ylsulfanyl)furan-2-yl]methylidene]-2-(3,4-dimethylanilino)-1,3-thiazol-4-one
• InChI: InChI=1S/C23H18N4O2S2/c1-13-7-8-15(11-14(13)2)24-22-27-21(28)19(30-22)12-16-9-10-20(29-16)31-23-25-17-5-3-4-6-18(17)26-23/h3-12H,1-2H3,(H,25,26)(H,24,27,28)/b19-12-
• InChI Key: HXPAHSAEJQQVQZ-UNOMPAQXSA-N
• Isomeric SMILES: CC1=C(C=C(C=C1)NC2=NC(=O)/C(=C/C3=CC=C(O3)SC4=NC5=CC=CC=C5N4)/S2)C
• SMILES: CC1=C(C=C(C=C1)NC2=NC(=O)C(=CC3=CC=C(O3)SC4=NC5=CC=CC=C5N4)S2)C

Description

(5Z)-5-[[5-(1H-benzimidazol-2-ylsulfanyl)furan-2-yl]methylidene]-2-(3,4-dimethylanilino)-1,3-thiazol-4-one is a chemical compound that has gained significant attention in the scientific research community due to its potential as a therapeutic agent. This compound has been studied extensively for its biochemical and physiological effects, mechanism of action, and potential applications in various fields of research.

Mechanism of Action

The mechanism of action of (5Z)-5-[[5-(1H-benzimidazol-2-ylsulfanyl)furan-2-yl]methylidene]-2-(3,4-dimethylanilino)-1,3-thiazol-4-one is not fully understood. However, it is believed that this compound works by inhibiting certain enzymes and proteins that are involved in various cellular processes.
Biochemical and Physiological Effects:
(5Z)-5-[[5-(1H-benzimidazol-2-ylsulfanyl)furan-2-yl]methylidene]-2-(3,4-dimethylanilino)-1,3-thiazol-4-one has been shown to have several biochemical and physiological effects. These include anti-inflammatory, antioxidant, and antimicrobial properties. Additionally, this compound has been shown to have potential as a neuroprotective agent.

Advantages and Limitations for Lab Experiments

One of the advantages of using (5Z)-5-[[5-(1H-benzimidazol-2-ylsulfanyl)furan-2-yl]methylidene]-2-(3,4-dimethylanilino)-1,3-thiazol-4-one in lab experiments is its ability to selectively target certain enzymes and proteins. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research involving (5Z)-5-[[5-(1H-benzimidazol-2-ylsulfanyl)furan-2-yl]methylidene]-2-(3,4-dimethylanilino)-1,3-thiazol-4-one. Some of these include:
- Further studies on the mechanism of action of this compound
- Exploration of its potential as a therapeutic agent for various diseases
- Development of more efficient synthesis methods for this compound
- Investigation of its potential as a drug delivery system for other compounds.
In conclusion, (5Z)-5-[[5-(1H-benzimidazol-2-ylsulfanyl)furan-2-yl]methylidene]-2-(3,4-dimethylanilino)-1,3-thiazol-4-one is a promising chemical compound that has potential applications in various fields of research. Its biochemical and physiological effects, mechanism of action, and potential as a therapeutic agent make it a subject of ongoing research. Further studies are needed to fully understand the potential of this compound and its applications in various fields of research.

Synthesis Methods

The synthesis of (5Z)-5-[[5-(1H-benzimidazol-2-ylsulfanyl)furan-2-yl]methylidene]-2-(3,4-dimethylanilino)-1,3-thiazol-4-one involves several steps. The starting materials are 2-(3,4-dimethylanilino)-1,3-thiazol-4-one and 5-(1H-benzimidazol-2-ylsulfanyl)furan-2-carbaldehyde. These two compounds are then reacted in the presence of a catalyst to form the desired product.

Scientific Research Applications

(5Z)-5-[[5-(1H-benzimidazol-2-ylsulfanyl)furan-2-yl]methylidene]-2-(3,4-dimethylanilino)-1,3-thiazol-4-one has been studied extensively for its potential applications in various fields of research. Some of the areas where this compound has shown promising results include cancer research, infectious diseases, and neurodegenerative disorders.